Cas no 1023307-69-8 (dimethyl-1H-1,2,4-triazole-5-carboxylic acid)
1023307-69-8 structure
Product Name:dimethyl-1H-1,2,4-triazole-5-carboxylic acid
CAS No:1023307-69-8
MF:C5H7N3O2
MW:141.127980470657
CID:5058607
PubChem ID:82594216
Update Time:2023-11-24
dimethyl-1H-1,2,4-triazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dimethyl-1H-1,2,4-triazole-5-carboxylic acid
- dimethyl-1H-1,2,4-triazole-5-carboxylic acid
- 2,5-dimethyl-1,2,4-triazole-3-carboxylic acid
-
- Inchi： 1S/C5H7N3O2/c1-3-6-4(5(9)10)8(2)7-3/h1-2H3,(H,9,10)
- InChI Key： WAFNNEWIBWZAJA-UHFFFAOYSA-N
- SMILES： OC(C1=NC(C)=NN1C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 150
- XLogP3: 0.3
- Topological Polar Surface Area: 68
dimethyl-1H-1,2,4-triazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM338231-1g |
1,3-Dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 95%+ | 1g |
$1066 | 2023-01-13 | |
| Enamine | EN300-175143-0.05g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 0.05g |
$983.0 | 2023-09-20 | ||
| Enamine | EN300-175143-0.1g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 0.1g |
$1031.0 | 2023-09-20 | ||
| Enamine | EN300-175143-0.25g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 0.25g |
$1078.0 | 2023-09-20 | ||
| Enamine | EN300-175143-0.5g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 0.5g |
$1124.0 | 2023-09-20 | ||
| Enamine | EN300-175143-1.0g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 1g |
$0.0 | 2023-06-03 | ||
| Enamine | EN300-175143-2.5g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 2.5g |
$2295.0 | 2023-09-20 | ||
| Enamine | EN300-175143-5.0g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 5.0g |
$3396.0 | 2023-02-16 | ||
| Enamine | EN300-175143-10.0g |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 10.0g |
$5037.0 | 2023-02-16 | ||
| Chemenu | CM338231-1g |
1,3-Dimethyl-1H-1,2,4-triazole-5-carboxylic acid |
1023307-69-8 | 95%+ | 1g |
$1502 | 2021-08-18 |
dimethyl-1H-1,2,4-triazole-5-carboxylic acid Related Literature
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Danlei Xiang Nanoscale, 2021,13, 5497-5506
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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